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Compound of Interest

Compound Name: WAY-639418

Cat. No.: B7806145 Get Quote

For research use only. Not for sale to patients.

WAY-639418 (CAS Number: 643042-43-7) is a research compound that has garnered interest

for its potential applications in the study of neurodegenerative disorders, specifically amyloid

diseases and synucleinopathies. This technical guide provides a comprehensive overview of

the available information on WAY-639418, focusing on its core characteristics and potential

research avenues.

Core Compound Information
Property Value

CAS Number 643042-43-7

Molecular Formula C17H16ClN5

Molecular Weight 325.8 g/mol

Synonyms
7-Chloro-4-(4-(pyrimidin-2-yl)piperazin-1-

yl)quinoline

Primary Research Applications
WAY-639418 is primarily positioned as a tool for investigating pathologies associated with

protein misfolding and aggregation. The main areas of research interest include:
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Amyloid Diseases: This class of diseases is characterized by the extracellular deposition of

amyloid fibrils. WAY-639418 may be utilized in studies aimed at understanding the

mechanisms of amyloid plaque formation and in the screening for potential therapeutic

agents that can inhibit or reverse this process.

Synucleinopathies: These are neurodegenerative disorders characterized by the abnormal

accumulation of aggregates of alpha-synuclein protein in neurons, nerve fibers, or glial cells.

Research using WAY-639418 could explore its effects on alpha-synuclein aggregation and

its potential to mitigate neuronal damage in models of diseases like Parkinson's disease and

Lewy body dementia.

Potential Mechanism of Action: CCR5 Antagonism
Emerging information suggests that WAY-639418 may exert its effects through the antagonism

of the C-C chemokine receptor type 5 (CCR5). This potential mechanism opens up additional

avenues of investigation in:

Anti-Inflammatory Research: CCR5 plays a crucial role in the migration of inflammatory cells.

By blocking this receptor, WAY-639418 could be investigated for its potential to modulate

inflammatory responses in various disease models.

Anti-HIV Research: CCR5 is a key co-receptor for the entry of the most common strains of

HIV into host cells. As a CCR5 antagonist, WAY-639418 could be explored for its potential

anti-HIV activity, although specific data on this application is currently limited.

Experimental Considerations and Future Directions
Due to the limited availability of detailed public data, researchers interested in WAY-639418 will

need to undertake foundational studies to characterize its activity.

Initial In Vitro Characterization
A logical first step would be to perform a series of in vitro assays to determine the bioactivity of

WAY-639418. A suggested experimental workflow is outlined below.
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Phase 1: In Vitro Characterization

Compound Acquisition
(WAY-639418)

Purity and Identity Verification
(LC-MS, NMR)

Binding Assays
(e.g., Radioligand binding to CCR5)

Functional Assays
(e.g., Chemotaxis assay, Calcium mobilization)

Cytotoxicity Assays
(e.g., MTT, LDH)

Data Analysis
(IC50, Ki determination)

Click to download full resolution via product page

Figure 1: Suggested initial in vitro experimental workflow for WAY-639418.

Investigating the Mechanism of Action
To elucidate the signaling pathways potentially modulated by WAY-639418, particularly in the

context of CCR5 antagonism, the following conceptual pathway can be considered for

investigation.
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Proposed CCR5 Signaling Cascade and Point of Intervention
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Figure 2: Conceptual signaling pathway for CCR5 antagonism by WAY-639418.

Conclusion
WAY-639418 is a promising but largely uncharacterized research compound. Its association

with amyloid diseases and synucleinopathies, coupled with a potential mechanism of action

involving CCR5 antagonism, makes it a molecule of interest for a broad range of therapeutic

areas. Further in-depth studies are required to elucidate its precise pharmacological profile and
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to validate its potential as a tool for drug discovery and development. Researchers are

encouraged to perform rigorous characterization to unlock the full potential of this compound.

To cite this document: BenchChem. [Unraveling the Therapeutic Potential of WAY-639418: A
Technical Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7806145#way-639418-cas-number-643042-43-7-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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